N-(5,7-dimethyl-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)furan-2-carboxamide

• IUPAC Name: N-(5,7-dimethyl-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)furan-2-carboxamide
• InChI: InChI=1S/C17H14N2O2S/c1-4-7-19-13-10-11(2)9-12(3)15(13)22-17(19)18-16(20)14-6-5-8-21-14/h1,5-6,8-10H,7H2,2-3H3
• InChI Key: RZZGHMKRXHYIKF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)N(C(=NC(=O)C3=CC=CO3)S2)CC#C)C
• Molecular Formula: C17H14N2O2S
• Molecular Weight: 310.4 g/mol

Description

N-(5,7-dimethyl-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)furan-2-carboxamide, also known as DMF, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic properties. DMF is a member of the benzothiazole family, which is known for its diverse biological activities. The compound has been studied extensively for its potential as an anticancer agent, as well as for its ability to modulate the immune system.

Scientific Research Applications

Benzothiazole Derivatives in Medicinal Chemistry

Benzothiazole derivatives have been widely explored for their therapeutic potential across a variety of diseases. The benzothiazole scaffold is recognized for its bioactivity, serving as a core structure in the development of drugs with antitumor, antimicrobial, anti-inflammatory, and antidiabetic activities, among others. For example, benzothiazole derivatives exhibit broad-spectrum antimicrobial activity, highlighting their importance in addressing drug resistance challenges. Their structural flexibility allows for the synthesis of compounds with tailored biological properties, making them valuable in the design of new therapeutic agents (Kamal et al., 2015). Moreover, advancements in the pharmacological activities of benzothiazole and its derivatives have been documented, demonstrating their significant role in medicinal chemistry and potential in drug discovery (Sumit, Kumar, & Mishra, 2020).

Furan Derivatives in Material Science and Biofuel Production

Furan derivatives, such as 5-hydroxymethylfurfural (HMF), have garnered attention in material science and sustainable chemistry. HMF and its derivatives are viewed as pivotal platform chemicals derived from biomass, offering a renewable alternative to petroleum-based feedstocks for the production of polymers, functional materials, and fuels. The conversion of plant biomass into furan derivatives like HMF represents a green pathway towards the next generation of sustainable materials and energy sources. This approach not only addresses the depletion of fossil fuels but also contributes to the reduction of carbon footprints associated with chemical manufacturing and energy production (Chernyshev, Kravchenko, & Ananikov, 2017).